Cas no 2228573-30-4 (tert-butyl N-4-(3-amino-1,1-difluoropropyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-1,1-difluoropropyl)-3-methoxyphenylcarbamate
• CAS No: 2228573-30-4
• MF: C₁₅H₂₂F₂N₂O₃
• MW: 316.343591213226
• CID: 5838144
• PubChem ID: 165640771
• Update Time: 2025-05-25

tert-butyl N-4-(3-amino-1,1-difluoropropyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-1,1-difluoropropyl)-3-methoxyphenylcarbamate
• EN300-1899071
• tert-butyl N-[4-(3-amino-1,1-difluoropropyl)-3-methoxyphenyl]carbamate
• 2228573-30-4

• Inchi： 1S/C15H22F2N2O3/c1-14(2,3)22-13(20)19-10-5-6-11(12(9-10)21-4)15(16,17)7-8-18/h5-6,9H,7-8,18H2,1-4H3,(H,19,20)
• InChI Key： NIXPJLRQCOKDSD-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1C=CC(=CC=1OC)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 316.15984889g/mol
• Monoisotopic Mass: 316.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-4-(3-amino-1,1-difluoropropyl)-3-methoxyphenylcarbamate

Research Brief on tert-butyl N-4-(3-amino-1,1-difluoropropyl)-3-methoxyphenylcarbamate (CAS: 2228573-30-4)

The compound tert-butyl N-4-(3-amino-1,1-difluoropropyl)-3-methoxyphenylcarbamate (CAS: 2228573-30-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropropyl and methoxyphenylcarbamate moieties, is being explored for its potential applications in drug discovery and development. Recent studies highlight its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the context of targeted therapies for neurological disorders and cancer.

One of the primary research focuses involving this compound is its utility in the development of protease inhibitors. The presence of the 1,1-difluoropropyl group enhances the molecule's stability and binding affinity, making it a promising candidate for modulating enzymatic activity. Recent in vitro studies have demonstrated its efficacy in inhibiting specific proteases involved in pathological processes, such as amyloid-beta aggregation in Alzheimer's disease. These findings underscore the compound's potential as a scaffold for designing next-generation therapeutic agents.

Another area of investigation revolves around the compound's pharmacokinetic properties. Researchers have employed advanced computational modeling and in vivo studies to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary results indicate favorable bioavailability and low toxicity, which are critical factors for its progression into clinical trials. Additionally, the tert-butyl carbamate group has been shown to improve the compound's solubility, addressing a common challenge in drug formulation.

Recent synthetic methodologies have also been optimized to enhance the yield and purity of tert-butyl N-4-(3-amino-1,1-difluoropropyl)-3-methoxyphenylcarbamate. Innovations in catalytic asymmetric synthesis and green chemistry approaches have reduced the reliance on hazardous reagents, aligning with the pharmaceutical industry's sustainability goals. These advancements not only streamline the production process but also ensure the compound's compatibility with large-scale manufacturing.

In conclusion, tert-butyl N-4-(3-amino-1,1-difluoropropyl)-3-methoxyphenylcarbamate represents a versatile and promising entity in modern drug discovery. Its structural features and demonstrated bioactivity make it a valuable tool for researchers aiming to develop targeted therapies for complex diseases. Future studies are expected to further elucidate its mechanisms of action and explore its applications in combination therapies and personalized medicine.